Cas no 1261856-20-5 (5-(2,3-Difluorophenyl)-2-methoxypyridine-3-acetonitrile)

• Product Name: 5-(2,3-Difluorophenyl)-2-methoxypyridine-3-acetonitrile
• CAS No: 1261856-20-5
• MF: C₁₄H₁₀F₂N₂O
• MW: 260.238810062408
• CID: 4913152
• Update Time: 2025-06-08

5-(2,3-Difluorophenyl)-2-methoxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-Difluorophenyl)-2-methoxypyridine-3-acetonitrile

• Inchi： 1S/C14H10F2N2O/c1-19-14-9(5-6-17)7-10(8-18-14)11-3-2-4-12(15)13(11)16/h2-4,7-8H,5H2,1H3
• InChI Key： MWXBJPGLVNOEBC-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1=CN=C(C(CC#N)=C1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 344
• XLogP3: 2.6
• Topological Polar Surface Area: 45.9

Additional information on 5-(2,3-Difluorophenyl)-2-methoxypyridine-3-acetonitrile

Introduction to 5-(2,3-Difluorophenyl)-2-methoxypyridine-3-acetonitrile (CAS No. 1261856-20-5)

5-(2,3-Difluorophenyl)-2-methoxypyridine-3-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1261856-20-5, represents a unique structural motif that combines fluorinated aromatic rings with a pyridine core, making it a promising candidate for further exploration in drug discovery and development. The presence of both fluorine atoms and a methoxy group on the phenyl ring, along with the acetonitrile functionality at the third position of the pyridine ring, endows this molecule with distinct electronic and steric properties that can be leveraged for designing novel bioactive molecules.

The structural features of 5-(2,3-Difluorophenyl)-2-methoxypyridine-3-acetonitrile make it an intriguing scaffold for medicinal chemists. The 2,3-difluorophenyl moiety introduces electron-withdrawing effects through the fluorine atoms, which can modulate the reactivity and binding affinity of the molecule. Additionally, the methoxy group at the 2-position provides further functionalization potential and can influence the metabolic stability of the compound. The acetonitrile substituent at the 3-position of the pyridine ring contributes to the overall polarity and solubility of the molecule, which are critical factors in drug formulation and delivery.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced binding affinity and metabolic stability compared to their non-fluorinated counterparts. The introduction of fluorine atoms into pharmaceutical molecules can lead to improved pharmacokinetic properties, such as increased lipophilicity and resistance to enzymatic degradation. This has made fluorinated compounds valuable tools in the design of small-molecule drugs targeting various diseases. For instance, studies have shown that fluorinated pyridines can serve as key structural elements in kinase inhibitors, which are widely used in cancer therapy.

5-(2,3-Difluorophenyl)-2-methoxypyridine-3-acetonitrile has been explored in several research contexts, particularly in the development of novel therapeutic agents. Its unique structural framework suggests potential applications in targeting enzymes that play crucial roles in diseases such as cancer and inflammatory disorders. The compound’s ability to interact with biological targets through both hydrophobic and hydrogen bonding interactions makes it a versatile building block for drug design. Recent computational studies have indicated that this molecule may exhibit inhibitory activity against certain enzymes by binding to their active sites through its fluorinated phenyl ring and pyridine core.

One of the most compelling aspects of 5-(2,3-Difluorophenyl)-2-methoxypyridine-3-acetonitrile is its potential as a precursor for more complex drug candidates. By leveraging its reactive sites—such as the nitrile group or the methoxy-substituted aromatic ring—chemists can derivatize this compound into libraries of analogs with tailored biological activities. This approach is particularly useful in high-throughput screening campaigns aimed at identifying lead compounds for further optimization. The flexibility offered by this scaffold allows for rapid modification while maintaining key pharmacophoric elements necessary for effective drug interaction.

The synthesis of 5-(2,3-Difluorophenyl)-2-methoxypyridine-3-acetonitrile involves multi-step organic transformations that highlight its synthetic accessibility despite its complex structure. Key synthetic strategies include cross-coupling reactions between halogenated pyridines and fluorinated aryl precursors, followed by functional group interconversions such as methylation and nitrile formation. These synthetic routes are well-established in modern organic chemistry and can be adapted to produce analogs with varying substituents on the phenyl ring or pyridine core.

From a medicinal chemistry perspective, 5-(2,3-Difluorophenyl)-2-methoxypyridine-3-acetonitrile exemplifies how structural diversity can be harnessed to discover new therapeutic agents. Its combination of electron-withdrawing fluorines and electron-donating methoxy groups creates a balance of polarity and lipophilicity that is often desirable in drug candidates. Furthermore, its pyridine scaffold is a common motif in many bioactive molecules, suggesting broad applicability across different therapeutic areas.

In conclusion,5-(2,3-Difluorophenyl)-2-methoxypyridine-3-acetonitrile (CAS No. 1261856-20-5) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of fluorinated aromatic rings, methoxy group, and acetonitrile functionality makes it a valuable scaffold for designing novel bioactive molecules. As research continues to uncover new applications for fluorinated compounds,5-(2,3-Difluorophenyl)-2-methoxypyridine-3-acetonitrile is likely to play an important role in future drug discovery efforts aimed at addressing unmet medical needs.